Cas no 942852-20-2 (1-{1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine)

• Product Name: 1-{1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine
• CAS No: 942852-20-2
• MF: C₁₈H₂₂FN₃O₃S
• MW: 379.448986530304
• CID: 6338892
• PubChem ID: 27452934
• Update Time: 2025-10-20

1-{1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-{1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine
• [3,5-dimethyl-4-(4-methylpiperidin-1-yl)sulfonylpyrazol-1-yl]-(4-fluorophenyl)methanone
• AKOS002281775
• F2065-0222
• 942852-20-2
• 1-{[1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-4-methylpiperidine
• (3,5-dimethyl-4-((4-methylpiperidin-1-yl)sulfonyl)-1H-pyrazol-1-yl)(4-fluorophenyl)methanone

• Inchi： 1S/C18H22FN3O3S/c1-12-8-10-21(11-9-12)26(24,25)17-13(2)20-22(14(17)3)18(23)15-4-6-16(19)7-5-15/h4-7,12H,8-11H2,1-3H3
• InChI Key： GQOKAXOASDEEJK-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C(C2C=CC(=CC=2)F)=O)C=1C)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 379.13659091g/mol
• Monoisotopic Mass: 379.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on 1-{1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine

1-{1-(4-Fluorobenzoyl)-3,5-Dimethyl-1H-Pyrazol-4-ylsulfonyl}-4-Methylpiperidine (CAS No. 942852-20-2): A Comprehensive Overview

1-{1-(4-Fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine (CAS No. 942852-20-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 942852-20-2, is a derivative of piperidine and pyrazole, with a unique structure that includes a fluorobenzoyl group and a sulfonyl moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The structural complexity of 1-{1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine is reflected in its molecular formula, C₁₉H₂₃FNO₄S. The presence of the fluorine atom in the benzoyl group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the sulfonyl group contributes to the compound's reactivity and binding affinity to specific biological targets.

In recent years, there has been a surge in research focusing on the biological activities of compounds with similar structures. Studies have shown that 1-{1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain sensation. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are major mediators of inflammatory responses.

Beyond its anti-inflammatory properties, 1-{1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine has also shown promise in neuroprotective applications. Research indicates that it can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. This makes it a potential therapeutic candidate for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 1-{1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine in treating various conditions. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing significant relief from symptoms without major adverse effects. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential further.

In addition to its therapeutic applications, 1-{1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine is also being investigated for its use as a research tool in understanding biological processes. Its ability to selectively target specific proteins or pathways makes it a valuable probe for studying cellular mechanisms involved in disease progression.

The synthesis of 1-{1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine involves several steps that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to the development of more efficient methods for producing this compound on a larger scale. These improvements have facilitated its availability for both academic research and industrial applications.

In conclusion, 1-{1-(4-fluorobenzoyl)-3,5-dimethyl-1H-pyrazol-4-ylsulfonyl}-4-methylpiperidine (CAS No. 942852-20-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for developing new therapeutic agents and research tools. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, solidifying its importance in the scientific community.